2-Amino-5-chloro-3-methoxybenzonitrile

• IUPAC Name: 2-amino-5-chloro-3-methoxybenzonitrile
• InChI: InChI=1S/C8H7ClN2O/c1-12-7-3-6(9)2-5(4-10)8(7)11/h2-3H,11H2,1H3
• InChI Key: YRVJFPHUCOEKBZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1N)C#N)Cl
• Molecular Formula: C8H7ClN2O
• Molecular Weight: 182.61 g/mol
• CAS No.: 1597172-05-8

Description

“2-Amino-5-chloro-3-methoxybenzonitrile” is a chemical compound used for pharmaceutical testing. It is an important intermediate in the synthesis of various organic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a density of 1.2±0.1 g/cm3, a boiling point of 302.2±32.0 °C at 760 mmHg, and a melting point of 46-47°C.

Scientific Research Applications

Corrosion Inhibition

2-Aminobenzene-1,3-dicarbonitriles, closely related to 2-Amino-5-chloro-3-methoxybenzonitrile, have been synthesized and evaluated for their corrosion inhibition properties. These derivatives have demonstrated significant efficiency in protecting metals such as mild steel and aluminum against corrosion in acidic and alkaline environments. Their performance was attributed to the formation of a protective layer on the metal surface, which was confirmed through various techniques like weight loss measurements, electrochemical studies, and surface analysis (Verma et al., 2015; Verma et al., 2015).

Biological Evaluation

Another research focus is the synthesis and biological evaluation of compounds starting from 2-aminobenzonitrile, aiming at developing biologically active molecules. For instance, Cr(III) complexes containing 2-aminobenzonitrile have been synthesized and showed promising antimicrobial and antioxidant activities. These complexes exhibited moderate activity against bacteria and fungi, along with significant antioxidant properties, suggesting their potential as therapeutic agents (Govindharaju et al., 2019).

Organic Synthesis

In organic synthesis, this compound serves as a precursor for the synthesis of various heterocyclic compounds, demonstrating its versatility in constructing complex molecules. For example, it has been used in the synthesis of Gefitinib, an anticancer drug, showcasing its role in the development of pharmaceuticals (Jin et al., 2005). Additionally, it is utilized in reactions leading to the formation of quinazolin-4-ones, compounds with significant biological activities (Fray, 2006).

Environmental Applications

The compound's applications extend to environmental chemistry, where it participates in reactions aimed at the chemical fixation of carbon dioxide. Such processes are crucial for addressing CO2 accumulation in the atmosphere, with one study demonstrating its conversion into quinazoline-2,4(1H,3H)-diones under the catalysis of tungstate compounds. This research highlights the potential of this compound derivatives in contributing to sustainable chemistry and carbon capture technologies (Kimura et al., 2012).

Safety and Hazards

“2-Amino-5-chloro-3-methoxybenzonitrile” may be harmful by inhalation, in contact with skin, and if swallowed. It is recommended to wear suitable personal protective equipment when handling this compound.